9-HOTrE
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
9-HOTrE is a hydroxyoctadecatrienoic acid that consists of 10E,12Z,15Z-octadecatrienoic acid bearing an additional 9-hydroxy substituent. It has a role as a metabolite. It is a hydroxy fatty acid and a HOTrE. It is a conjugate acid of a this compound(1-).
Scientific Research Applications
Energy Metabolism and Mitochondrial Function
Research by Evans, Eccles, and Baldwin (2022) explored the role of 9-HOTrE in energy metabolism. They found that this compound, an oxylipin metabolized from dietary polyunsaturated fatty acids, acted as a peroxisome proliferator activated receptor alpha agonist. Their study in HepG2 cells showed that this compound increased spare respiratory capacity and induced expression of genes related to sterol synthesis and fatty acid transport into mitochondria, suggesting a role in modulating mitochondrial function and possibly reducing hepatic steatosis (Evans, Eccles, & Baldwin, 2022).
Environmental Chemistry and Ecotoxicology
Späth, Nording, Lindberg, Brodin, Jansson, Yang, Wan, Hammock, and Fick (2020) utilized this compound in their novel metabolomic method for assessing the effect-based removal efficiency of advanced wastewater treatment techniques. Their research highlighted the impact of wastewater effluent on fatty acid metabolites in damselfly larvae, with this compound serving as an indicator for biological effects in response to effluent exposure. This study underlines the importance of this compound in environmental chemistry and ecotoxicology (Späth et al., 2020).
Plant Biology and Oxylipin Pathways
Vellosillo, Martínez, López, Vicente, Cascón, Dolan, Hamberg, and Castresana (2007) investigated the role of this compound in Arabidopsis thaliana, particularly in the context of root development and defense responses. They found that this compound, a product of the 9-lipoxygenase pathway, acted as an endogenous modulator of lateral root formation and activated events common to development and defense responses. This research provides insights into the biological functions of this compound in plant biology and its involvement in specific signaling cascades (Vellosillo et al., 2007).
Properties
Molecular Formula |
C18H30O3 |
---|---|
Molecular Weight |
294.4 g/mol |
IUPAC Name |
(10E,12Z,15Z)-9-hydroxyoctadeca-10,12,15-trienoic acid |
InChI |
InChI=1S/C18H30O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h3-4,6,8,11,14,17,19H,2,5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b4-3-,8-6-,14-11+ |
InChI Key |
RIGGEAZDTKMXSI-CUHSZNQNSA-N |
Isomeric SMILES |
CC/C=C\C/C=C\C=C\C(CCCCCCCC(=O)O)O |
Canonical SMILES |
CCC=CCC=CC=CC(CCCCCCCC(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.